Cas no 1805361-60-7 (Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805361-60-7
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4865672
• Update Time: 2025-07-22

Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)7-6(8(11)12)4(2-13)5(10)3-14-7/h3,8H,1H3
• InChI Key： WNLNCVLMDKWSNR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805361-60-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805361-60-7, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate structural framework, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a chloro substituent, and a difluoromethyl moiety, makes it a versatile building block for medicinal chemists.

The structural complexity of Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate not only contributes to its reactivity but also enhances its potential applications in drug discovery. Recent advancements in synthetic methodologies have highlighted the compound's role in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active agents. The pyridine core, particularly when adorned with electron-withdrawing groups such as cyano and difluoromethyl, exhibits enhanced binding affinity to biological targets, making it an attractive candidate for developing novel therapeutics.

In the context of contemporary pharmaceutical research, the demand for efficient and scalable synthetic routes has led to the exploration of novel intermediates like Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, allows for the facile construction of complex molecular architectures. This flexibility is particularly beneficial in the design of inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in synthesizing pyridine-based inhibitors of kinases and other enzyme families implicated in diseases such as cancer and inflammation.

The incorporation of fluorine atoms into pharmaceutical compounds has been widely recognized for its impact on metabolic stability, lipophilicity, and binding affinity. The 3-(difluoromethyl) group in Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate exemplifies this trend, as it enhances the compound's pharmacokinetic properties. This feature has been exploited in the development of next-generation drugs that require improved bioavailability and prolonged half-life. Furthermore, the cyano group serves as a versatile handle for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent research has also explored the role of halogenated pyridines in medicinal chemistry. The presence of a chloro substituent in Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate facilitates cross-coupling reactions, which are fundamental to modern drug synthesis. These reactions allow for the introduction of additional functional groups at specific positions within the pyridine ring, thereby expanding the chemical space available for drug discovery. For example, palladium-catalyzed coupling reactions have been employed to incorporate aryl or vinyl moieties onto the pyridine core, leading to novel compounds with enhanced therapeutic potential.

The compound's relevance extends beyond academic research; it has found practical applications in industrial settings where high-throughput screening and combinatorial chemistry are employed. The ease with which Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate can be synthesized and modified makes it an ideal candidate for generating libraries of compounds for screening against biological targets. This approach has been instrumental in identifying lead molecules that undergo further optimization to yield potent and selective drugs.

The safety and handling of Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate are paramount considerations in pharmaceutical synthesis. While it is not classified as a hazardous material under standard regulatory guidelines, proper protocols must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working within well-equipped laboratories equipped with ventilation systems. These measures are essential to mitigate any potential risks associated with exposure to chemical reagents during synthesis and purification processes.

In conclusion, Methyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805361-60-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further. The ongoing development of innovative synthetic strategies will continue to enhance its utility, paving the way for next-generation therapeutics that address unmet medical needs.